(4Z)-4-{1-[(2-methoxyethyl)amino]ethylidene}-5-(4-methoxyphenyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 4-[N-(2-methoxyethyl)-C-methylcarbonimidoyl]-5-(4-methoxyphenyl)-2-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C21H23N3O3/c1-15(22-13-14-26-2)19-20(16-9-11-18(27-3)12-10-16)23-24(21(19)25)17-7-5-4-6-8-17/h4-12,23H,13-14H2,1-3H3
• InChI Key: ADWDXAOKOYKSPA-UHFFFAOYSA-N
• Canonical SMILES: CC(=NCCOC)C1=C(NN(C1=O)C2=CC=CC=C2)C3=CC=C(C=C3)OC

Description

4-{(Z)-1-[(2-METHOXYETHYL)AMINO]ETHYLIDENE}-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOL-5-ONE is a complex organic compound with a unique structure that includes a pyrazolone core

Preparation Methods

The synthesis of 4-{(Z)-1-[(2-METHOXYETHYL)AMINO]ETHYLIDENE}-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOL-5-ONE typically involves multiple steps. One common synthetic route includes the condensation of appropriate hydrazine derivatives with β-diketones, followed by further functionalization to introduce the methoxyethyl and methoxyphenyl groups. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature, pH, and the use of catalysts.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions. Common reagents and conditions for these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-{(Z)-1-[(2-METHOXYETHYL)AMINO]ETHYLIDENE}-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOL-5-ONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound may be studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research may focus on its potential as a therapeutic agent, particularly in drug design and development.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 4-{(Z)-1-[(2-METHOXYETHYL)AMINO]ETHYLIDENE}-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOL-5-ONE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to 4-{(Z)-1-[(2-METHOXYETHYL)AMINO]ETHYLIDENE}-3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOL-5-ONE include other pyrazolone derivatives These compounds share a similar core structure but differ in their functional groups, leading to variations in their chemical and biological properties